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Compound of Interest

Compound Name: Nequinate

Cat. No.: B1678197 Get Quote

Introduction

Nequinate is a quinolone compound used as a coccidiostat in poultry. The monitoring of its

residues in edible tissues is crucial to ensure food safety and compliance with regulatory limits.

This document provides detailed analytical methods for the quantification of nequinate
residues in various tissues, targeting researchers, scientists, and professionals in drug

development and food safety. The primary methods discussed are Liquid Chromatography-

Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Tandem Mass

Spectrometry (GC-MS/MS), which offer high sensitivity and specificity for residue analysis.

Quantitative Data Summary
The following table summarizes the performance of various analytical methods for the

quantification of quinolone coccidiostat residues in different tissue matrices.
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Method
Analyte(s
)

Tissue(s)
LOQ
(µg/kg)

Recovery
(%)

RSD (%)
Referenc
e

LC-MS/MS

Nequinate,

Buquinolat

e

Chicken

muscle,

liver, heart;

Swine

muscle,

heart;

Cattle

muscle;

Sheep

muscle;

Egg

1
89.5 -

108.6
<20 [1]

LC-MS/MS
Decoquinat

e

Chicken

muscle,

liver

2.5
85.3 -

104.9
<10.4 [2]

HILIC-

MS/MS

16

Coccidiost

ats

(including

Decoquinat

e)

Poultry,

Bovine,

Ovine,

Porcine,

Rabbit

tissue;

Eggs

0.81 - 1.73 - - [3]

GC-MS/MS
Decoquinat

e

Chicken

muscle
4.9

77.38 -

89.65
1.63 - 8.06 [4][5]

GC-MS/MS
Decoquinat

e

Chicken

liver
8.2

77.38 -

89.65
1.63 - 8.06 [4][5]

GC-MS/MS
Decoquinat

e

Chicken

kidney
6.3

77.38 -

89.65
1.63 - 8.06 [4][5]

Experimental Workflow
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The general workflow for the analysis of nequinate residues in tissues involves sample

preparation, chromatographic separation, and mass spectrometric detection.

Sample Preparation Instrumental Analysis Data Processing

Tissue Sample
(Muscle, Liver, etc.) Homogenization Extraction

(e.g., Acetonitrile)
Clean-up

(SPE or LLE) Concentration Chromatography
(LC or GC)

Injection Mass Spectrometry
(MS/MS)

Separation

QuantificationDetection Reporting

cluster_prep cluster_analysis cluster_data
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Determination of nequinate and buquinolate in livestock products using liquid
chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

2. Residue depletion of decoquinate in chicken tissues after oral administration - PubMed
[pubmed.ncbi.nlm.nih.gov]

3. Multi-residue methodology for the determination of 16 coccidiostats in animal tissues and
eggs by hydrophilic interaction liquid chromatography - Tandem mass spectrometry -
PubMed [pubmed.ncbi.nlm.nih.gov]

4. mdpi.com [mdpi.com]

5. Qualitative and Quantitative Determination of Decoquinate in Chicken Tissues by Gas
Chromatography Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols for the Quantification of
Nequinate Residues in Tissues]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1678197#analytical-methods-for-quantifying-
nequinate-residues-in-tissues]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b1678197?utm_src=pdf-body
https://www.benchchem.com/product/b1678197?utm_src=pdf-body-img
https://www.benchchem.com/product/b1678197?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/21720123/
https://pubmed.ncbi.nlm.nih.gov/21720123/
https://pubmed.ncbi.nlm.nih.gov/22380457/
https://pubmed.ncbi.nlm.nih.gov/22380457/
https://pubmed.ncbi.nlm.nih.gov/30724247/
https://pubmed.ncbi.nlm.nih.gov/30724247/
https://pubmed.ncbi.nlm.nih.gov/30724247/
https://www.mdpi.com/1420-3049/28/9/3875
https://pmc.ncbi.nlm.nih.gov/articles/PMC10180170/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10180170/
https://www.benchchem.com/product/b1678197#analytical-methods-for-quantifying-nequinate-residues-in-tissues
https://www.benchchem.com/product/b1678197#analytical-methods-for-quantifying-nequinate-residues-in-tissues
https://www.benchchem.com/product/b1678197#analytical-methods-for-quantifying-nequinate-residues-in-tissues
https://www.benchchem.com/product/b1678197#analytical-methods-for-quantifying-nequinate-residues-in-tissues
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678197?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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